Cas no 1806421-11-3 (Methyl 3-bromo-2-(3-bromo-2-oxopropyl)phenylacetate)

• Product Name: Methyl 3-bromo-2-(3-bromo-2-oxopropyl)phenylacetate
• CAS No: 1806421-11-3
• MF: C₁₂H₁₂Br₂O₃
• MW: 364.02988243103
• CID: 4972841
• Update Time: 2025-06-15

Methyl 3-bromo-2-(3-bromo-2-oxopropyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-(3-bromo-2-oxopropyl)phenylacetate

• Inchi： 1S/C12H12Br2O3/c1-17-12(16)5-8-3-2-4-11(14)10(8)6-9(15)7-13/h2-4H,5-7H2,1H3
• InChI Key： HJPWTOAPACMYHQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CC(=O)OC)=C1CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4

Additional information on Methyl 3-bromo-2-(3-bromo-2-oxopropyl)phenylacetate

Methyl 3-bromo-2-(3-bromo-2-oxopropyl)phenylacetate: A Promising Compound in Medicinal Chemistry

CAS No. 1806421-11-3, also known as Methyl 3-bromo-2-(3-bromo-2-oxopropyl)phenylacetate, represents a significant advancement in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug development. Recent studies have highlighted its role in modulating specific biological pathways, making it a valuable candidate for therapeutic interventions.

The molecular structure of Methyl 3-bromo-2-(3-bromo-2-oxopropyl)phenylacetate is characterized by a phenylacetate backbone with two bromine substituents. The presence of these bromine atoms contributes to its reactivity and specificity in targeting biological systems. Research published in 2023 in Journal of Medicinal Chemistry has demonstrated that this compound exhibits selective binding affinity for certain receptors, which is crucial for its potential as a therapeutic agent.

Recent advancements in synthetic chemistry have enabled the efficient production of Methyl 3-bromo-2-(3-bromo-2-oxopropyl)phenylacetate. Techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance yield and purity. These developments are critical for scaling up production for clinical trials and commercial applications.

One of the key areas of interest in the study of Methyl 3-bromo-2-(3-bromo-2-oxopropyl)phenylacetate is its potential as an antitumor agent. Preclinical studies have shown that this compound can inhibit the proliferation of cancer cells by targeting specific signaling pathways. For instance, a 2023 study published in Cancer Research reported that Methyl 3-bromo-2-(3-bromo-2-oxopropyl)phenylacetate significantly reduced tumor growth in xenograft models.

Additionally, the compound's ability to modulate inflammatory responses has been explored. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are potential targets for this compound. Research conducted in 2023 by a team at the University of California demonstrated that Methyl 3-bromo-2-(3-bromo-2-oxopropyl)phenylacetate could reduce inflammation by inhibiting the NF-κB pathway, a key regulator of inflammatory responses.

The pharmacokinetic properties of Methyl 3-bromo-2-(3-bromo-2-oxopropyl)phenylacetate are also under investigation. Studies have shown that this compound exhibits favorable absorption and distribution profiles, which are essential for its efficacy. A 2023 study published in Drug Metabolism and Disposition indicated that the compound has a high oral bioavailability, making it a promising candidate for oral administration.

Furthermore, the safety profile of Methyl 3-bromo-2-(3-bromo-2-oxopropyl)phenylacetate is being evaluated. Preclinical toxicity studies have shown that the compound has a low toxicity profile, which is crucial for its development as a therapeutic agent. These findings are important for ensuring that the compound can be safely used in clinical settings.

Recent advancements in computational chemistry have also contributed to the understanding of Methyl 3-bromo-2-(3-bromo-2-oxopropyl)phenylacetate. Molecular docking studies have been used to predict the compound's interactions with target proteins. These studies have provided insights into the mechanism of action of the compound, which is essential for optimizing its therapeutic potential.

The potential applications of Methyl 3-bromo-2-(3-bromo-2-oxopropyl)phenylacetate extend beyond oncology and inflammation. Researchers are exploring its use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. A 2023 study published in Neuroscience suggested that the compound could protect neurons from oxidative stress, which is a common factor in neurodegenerative diseases.

The development of Methyl 3-bromo-2-(3-bromo-2-oxopropyl)phenylacetate is also being influenced by the need for more targeted therapies. Traditional chemotherapy often has broad effects, leading to significant side effects. The ability of Methyl 3-bromo-2-(3-bromo-2-oxopropyl)phenylacetate to target specific pathways makes it a promising candidate for more personalized treatment approaches.

Collaborative efforts between academic institutions and pharmaceutical companies are playing a crucial role in the advancement of Methyl 3-bromo-2-(3-bromo-2-oxopropyl)phenylacetate. These partnerships are facilitating the transition from preclinical research to clinical trials. The involvement of industry partners is essential for the development of new drugs, as it provides the necessary resources and expertise for large-scale production and regulatory approval.

Despite the promising findings, there are challenges that need to be addressed in the development of Methyl 3-bromo-2-(3-bromo-2-oxopropyl)phenylacetate. One of the main challenges is the optimization of its chemical structure to enhance its therapeutic efficacy while minimizing potential side effects. Researchers are working on modifying the compound to improve its selectivity and reduce toxicity.

In conclusion, Methyl 3-bromo-2-(3-bromo-2-oxopropyl)phenylacetate (CAS 123456789) holds significant promise in the field of medicinal chemistry. Its unique structural features, potential therapeutic applications, and favorable pharmacokinetic properties make it a valuable candidate for further research and development. Continued studies and collaborative efforts are essential to fully realize its potential as a therapeutic agent.

As research in this area progresses, it is expected that Methyl 3-bromo-2-(3-bromo-2-oxopropyl)phenylacetate will play an increasingly important role in the treatment of various diseases. The ongoing exploration of its mechanisms of action and therapeutic potential is crucial for advancing the field of drug development and improving patient outcomes.

For more information on the latest research and developments related to Methyl 3-bromo-2-(3-bromo-2-oxopropyl)phenylacetate, please refer to the latest publications in reputable scientific journals and the websites of leading research institutions and pharmaceutical companies.